3-benzoyl-2-methyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl 4-nitrobenzoate

• Molecular Formula: C23H16N2O7S
• Molecular Weight: 464.4 g/mol
• IUPAC Name: (3-benzoyl-2-methyl-1,1-dioxo-1λ6,2-benzothiazin-4-yl) 4-nitrobenzoate
• InChI: InChI=1S/C23H16N2O7S/c1-24-20(21(26)15-7-3-2-4-8-15)22(18-9-5-6-10-19(18)33(24,30)31)32-23(27)16-11-13-17(14-12-16)25(28)29/h2-14H,1H3
• InChI Key: YFEVJBROYNBIQN-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=C(C2=CC=CC=C2S1(=O)=O)OC(=O)C3=CC=C(C=C3)[N+](=O)[O-])C(=O)C4=CC=CC=C4

Description

3-benzoyl-2-methyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl 4-nitrobenzoate is a complex organic compound that belongs to the class of benzothiazine derivatives This compound is characterized by its unique structure, which includes a benzoyl group, a methyl group, and a nitrobenzoate moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-benzoyl-2-methyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl 4-nitrobenzoate typically involves multiple steps. One common method includes the reaction of 2-methyl-1,1-dioxido-2H-1,2-benzothiazine with benzoyl chloride under basic conditions to form the benzoyl derivative. This intermediate is then reacted with 4-nitrobenzoic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

3-benzoyl-2-methyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl 4-nitrobenzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction of the nitro group can yield amino derivatives.

Substitution: The benzoyl and nitrobenzoate groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or catalytic hydrogenation can be used.

Substitution: Nucleophiles like amines or alcohols can be used under basic or acidic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amino derivatives.

Substitution: Various substituted benzothiazine derivatives.

Scientific Research Applications

3-benzoyl-2-methyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl 4-nitrobenzoate has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or as a probe for studying biological pathways.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of new materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action of 3-benzoyl-2-methyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl 4-nitrobenzoate involves its interaction with specific molecular targets. The compound may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The nitrobenzoate moiety can also participate in redox reactions, influencing cellular pathways and signaling mechanisms .

Comparison with Similar Compounds

Similar Compounds

2-methyl-1,1-dioxido-2H-1,2-benzothiazine: A precursor in the synthesis of the target compound.

3-benzoyl-2-methyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl 2-acetoxybenzoate: A structurally similar compound with different functional groups.

3-benzoyl-2-methyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl pivalate: Another derivative with distinct properties.

Uniqueness

3-benzoyl-2-methyl-1,1-dioxido-2H-1,2-benzothiazin-4-yl 4-nitrobenzoate is unique due to the presence of both benzoyl and nitrobenzoate groups, which confer specific chemical reactivity and biological activity